Cas no 1187927-61-2 (N-(4-Chlorophenyl)Guanidine Oxalate)

• Product Name: N-(4-Chlorophenyl)Guanidine Oxalate
• CAS No: 1187927-61-2
• MF: C₉H₁₀ClN₃O₄
• MW: 259.646400928497
• MDL: MFCD11506084
• CID: 4576403
• Update Time: 2025-10-29

N-(4-Chlorophenyl)Guanidine Oxalate Chemical and Physical Properties

Names and Identifiers

• N-(4-Chloro-phenyl)-guanidine oxalate
• N-(4-Chlorophenyl)Guanidine Oxalate

• MDL： MFCD11506084
• Inchi： 1S/C7H8ClN3.C2H2O4/c8-5-1-3-6(4-2-5)11-7(9)10;3-1(4)2(5)6/h1-4H,(H4,9,10,11);(H,3,4)(H,5,6)
• InChI Key： GPXRAZNDISFCGH-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(Cl)C=C1)C(=N)N.C(O)(=O)C(O)=O

Computed Properties

• Exact Mass: 259.036
• Monoisotopic Mass: 259.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 139A^2

Additional information on N-(4-Chlorophenyl)Guanidine Oxalate

Professional Introduction to N-(4-Chlorophenyl)Guanidine Oxalate (CAS No. 1187927-61-2)

N-(4-Chlorophenyl)Guanidine Oxalate, with the chemical formula C₁₀H₁₀N₃ClC₂O₄, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 1187927-61-2, has garnered attention due to its versatile applications in medicinal chemistry and potential therapeutic benefits. The molecular structure of N-(4-Chlorophenyl)Guanidine Oxalate incorporates a guanidine moiety linked to a 4-chlorophenyl group, which is further coordinated with an oxalate anion. This unique arrangement contributes to its reactivity and utility in various chemical transformations.

The compound's significance lies in its role as a building block for more complex pharmacophores. In recent years, there has been a growing interest in developing novel heterocyclic compounds that exhibit pharmacological activity. N-(4-Chlorophenyl)Guanidine Oxalate serves as an excellent precursor for synthesizing such molecules, particularly those targeting central nervous system disorders and infectious diseases. The presence of the chloro substituent on the phenyl ring enhances the compound's lipophilicity, making it more suitable for crossing biological membranes, which is a critical factor in drug design.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of N-(4-Chlorophenyl)Guanidine Oxalate with greater accuracy. Molecular docking studies have revealed that this compound can interact with various biological targets, including enzymes and receptors involved in pathogenic processes. For instance, preliminary studies suggest that it may inhibit certain enzymes associated with inflammation and oxidative stress, making it a potential candidate for treating chronic inflammatory diseases.

The oxalate moiety in N-(4-Chlorophenyl)Guanidine Oxalate also contributes to its chemical versatility. This group can participate in various reactions, such as decarboxylation and esterification, allowing for the synthesis of derivatives with tailored properties. Researchers have explored its use in constructing complex organic molecules through multi-step synthetic pathways. These derivatives often exhibit enhanced pharmacological profiles, making them promising candidates for further development.

In the realm of medicinal chemistry, the synthesis of N-(4-Chlorophenyl)Guanidine Oxalate has been optimized for efficiency and scalability. Modern synthetic techniques, including flow chemistry and catalytic processes, have been employed to improve yields and reduce environmental impact. These advancements not only make the compound more accessible but also align with global efforts towards sustainable chemical manufacturing.

The therapeutic potential of N-(4-Chlorophenyl)Guanidine Oxalate has not gone unnoticed by the pharmaceutical industry. Several companies are currently investigating its applications in treating a range of conditions. Early clinical trials have shown promising results in models of neurodegenerative diseases, where the compound demonstrates ability to modulate key pathological pathways. Additionally, its antimicrobial properties have been explored, suggesting its utility in developing new antibiotics to combat resistant strains.

The compound's structural features also make it an attractive scaffold for drug discovery programs. By modifying specific functional groups, researchers can fine-tune its biological activity and pharmacokinetic properties. This flexibility allows for the rapid development of libraries of compounds that can be screened for efficacy against various diseases.

The safety profile of N-(4-Chlorophenyl)Guanidine Oxalate is another critical aspect that has been thoroughly evaluated. Preclinical studies have assessed its toxicity and metabolic stability, providing valuable data for regulatory submissions. These studies indicate that the compound is well-tolerated at therapeutic doses, although further research is needed to fully understand its long-term effects.

The future directions for research on N-(4-Chlorophenyl)Guanidine Oxalate are multifaceted. Investigators are exploring new synthetic routes to improve accessibility and cost-effectiveness. Additionally, there is ongoing work to expand its applications in drug development by identifying new biological targets and understanding its mechanisms of action.

In conclusion, N-(4-Chlorophenyl)Guanidine Oxalate (CAS No. 1187927-61-2) is a versatile and promising compound with significant potential in pharmaceutical research and development. Its unique molecular structure and reactivity make it a valuable tool for synthesizing novel therapeutics targeting various diseases. As research continues to uncover new applications and optimize synthetic methods, this compound is poised to play an increasingly important role in the future of medicine.